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Compound of Interest

ETHYL alpha-
BROMODIETHYLACETATE

Cat. No.: B129745

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-bromo-2-ethylbutanoate, a
key reagent in organic synthesis. This document outlines its chemical identity, physical and
chemical properties, a detailed experimental protocol for its synthesis, and a visual
representation of the synthetic pathway.

Chemical Identity

IUPAC Name: Ethyl 2-bromo-2-ethylbutanoate

Synonyms:

ETHYL alpha-BROMODIETHYLACETATE

Butanoic acid, 2-bromo-2-ethyl-, ethyl ester[1][2]

2-Bromo-2-ethylbutyric Acid Ethyl Ester[1][2]

Ethyl 2-bromo-2-ethylbutyrate[1][2]

Physicochemical Properties
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A summary of the key quantitative data for Ethyl 2-bromo-2-ethylbutanoate is presented in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula CsH1sBrO:2

Molecular Weight 223.11 g/mol

Appearance Solid [11[2]
Assay >98.0% [1112]
Density 1.258 g/cm3 [1][2]
Boiling Point 198.7 °C at 760 mmHg [1112]

Flash Point 82.4°C [11[2]
Refractive Index 1.46 [1][2]

Synthesis of Ethyl 2-bromo-2-ethylbutanoate

The most common method for the preparation of Ethyl 2-bromo-2-ethylbutanoate is through the
Fischer esterification of 2-bromo-2-ethylbutanoic acid with ethanol in the presence of an acid
catalyst. This reaction is a reversible process that can be driven to completion by using an
excess of the alcohol or by removing water as it is formed.

Experimental Protocol: Fischer Esterification

This protocol is based on established Fischer esterification procedures for similar a-bromo
esters.

Materials:
e 2-bromo-2-ethylbutanoic acid
e Anhydrous ethanol (absolute)

o Concentrated sulfuric acid (H2SOa)
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Saturated sodium bicarbonate (NaHCOs3) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (NazSO4) or magnesium sulfate (MgSQOa)

Ethyl acetate (for extraction)

Toluene (optional, for azeotropic removal of water)
Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle or oil bath

e Magnetic stirrer and stir bar

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Rotary evaporator

« Distillation apparatus (optional, for purification)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-2-ethylbutanoic acid
(1.0 equivalent) in an excess of anhydrous ethanol (e.g., 5-10 equivalents). The ethanol
often serves as both the reactant and the solvent.

o Catalyst Addition: While stirring the solution, carefully and slowly add a catalytic amount of
concentrated sulfuric acid (e.g., 0.1-0.3 equivalents). The addition of acid is exothermic, so it
is advisable to cool the flask in an ice bath during this step.
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o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle or oil bath. The reaction is typically refluxed for several hours (e.g., 2-6 hours) to
reach equilibrium. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up: After the reaction is complete (as indicated by TLC or after a predetermined time),
allow the mixture to cool to room temperature.

e Solvent Removal: Remove the excess ethanol using a rotary evaporator.

o Extraction: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel
and wash it sequentially with:

o Water

o Saturated sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted
carboxylic acid). Be cautious as CO:z evolution may cause pressure buildup.

o Saturated brine solution (to aid in the separation of the organic and aqueous layers).
e Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

e Solvent Evaporation: Filter off the drying agent and remove the ethyl acetate using a rotary
evaporator to yield the crude ethyl 2-bromo-2-ethylbutanoate.

 Purification (Optional): If necessary, the crude product can be purified by vacuum distillation.

Synthesis Pathway Diagram

The following diagram illustrates the Fischer esterification of 2-bromo-2-ethylbutanoic acid with
ethanol.
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Caption: Fischer esterification of 2-bromo-2-ethylbutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. athabascau.ca [athabascau.ca]
o 2. Fischer Esterification: Mechanism & Examples | NROChemistry [nrochemistry.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-bromo-2-
ethylbutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129745#ethyl-alpha-bromodiethylacetate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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